1,4-Dioxa-10-azadispiro[4.2.4.2]tetradecan-9-one

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• SMILES: C1CC2(CCC13CCNC3=O)OCCO2
• InChI: InChI=1S/C11H17NO3/c13-9-10(5-6-12-9)1-3-11(4-2-10)14-7-8-15-11/h1-8H2,(H,12,13)
• InChIKey: VOTHTBBQNLDSGA-UHFFFAOYSA-N

Researchers synthesizing kinase inhibitors require regioisomerically pure dispiro building blocks; substituting the 11-one regioisomer (CAS 914780-95-3) alters downstream reactivity. This ≥97% pure 9-one regioisomer features TPSA 47.56 Ų, LogP 0.8098, and zero rotatable bonds-ideal for CNS-penetrant libraries. • Enables N-alkylation/reduction at the lactam carbonyl for focused library synthesis • Structurally validated in Simotinib (EGFR IC₅₀ 19.9 nM) and PRMT inhibitor programs • 2-8°C storage; ships ambient

1,4-Dioxa-10-azadispiro[4.2.4.2]tetradecan-9-one: Dispirocyclic Lactam Building Block

1,4-Dioxa-10-azadispiro[4.2.4.2]tetradecan-9-one (CAS 1292278-70-6) is a nitrogen- and oxygen-containing dispiroheterocyclic compound with molecular formula C₁₁H₁₇NO₃ and molecular weight 211.26 g/mol . It features a lactam carbonyl at position 9 of a rigid dispiro[4.2.4.2] scaffold incorporating a 1,3-dioxolane ketal moiety linked to a cyclohexane ring and a pyrrolidinone ring [1]. This compound belongs to a class of spirocyclic building blocks that have been employed as key intermediates in the synthesis of kinase inhibitors, including EGFR tyrosine kinase inhibitors such as Simotinib (IC₅₀ 19.9 nM) and mTOR inhibitors, where the dispiro scaffold contributes conformational rigidity and favorable physicochemical properties [2]. The compound is commercially available from multiple vendors at ≥97% purity (Aladdin D628134, Leyan 1446200, AChemBlock Q54506, CymitQuimica 54-OR1034945), with recommended storage at 2–8°C .

Synthetic scaffold Dispiro core for kinase inhibitor (e.g., EGFR) library synthesis

Lactam handle 9-one carbonyl as N-alkylation / reduction derivatization site

Storage context Recommended 2–8°C storage; cold-chain logistics may apply

• [1] PubChem. 1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecan-10-one (CAS 686723-63-7). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/686723-63-7 View Source
• [2] MeSH Supplementary Concept Data. N-(3-chloro-4-fluorophenyl)-6-(2-(5,8-dioxa-11-azadispiro(2.0.4.3)undec-11-yl)ethoxy)-7-methoxy-4-quinazolinamine (Simotinib). U.S. National Library of Medicine, 2025. Available at: https://meshb-prev.nlm.nih.gov/record/ui?ui=C000627174 View Source

Why Generic Substitution Fails: Regioisomer and Redox Forms

In-class dispirocyclic compounds sharing the C₁₁H₁₇NO₃ formula cannot be freely interchanged because the position of the lactam carbonyl (9-one vs. 11-one) and the ring heteroatom arrangement fundamentally alter computed lipophilicity, hydrogen-bonding capacity, and steric accessibility for downstream derivatization . The 9-one regioisomer (CAS 1292278-70-6) places the lactam carbonyl adjacent to the dioxolane-bearing cyclohexane ring in a sterically constrained environment, whereas the 11-one regioisomer (CAS 914780-95-3) positions the carbonyl on the opposite side of the scaffold . The fully reduced analog, 1,4-dioxa-10-azadispiro[4.2.4.2]tetradecane (CAS 60874-99-9, MW 197.27), lacks the carbonyl entirely, eliminating the hydrogen-bond acceptor and electrophilic reactivity that define the 9-one's utility as a synthetic handle . These regioisomeric and redox-state differences produce distinct reactivity profiles that prevent casual substitution without altering downstream synthetic outcomes.

Regioisomeric 9-one vs. 11-one carbonyl shift alters lipophilicity and H-bonding capacity; may not transfer directly.

Fully reduced analog (no carbonyl) lacks electrophilic synthetic handle; reactivity profile differs.

Purity specification may vary across regioisomers; 11-one often supplied at lower standard purity.

Quantitative Differentiation: 1,4-Dioxa-10-azadispiro[4.2.4.2]tetradecan-9-one

Regioisomeric Lipophilicity: 9-One vs. 11-One Carbonyl Position

The 9-one regioisomer (CAS 1292278-70-6) exhibits a computed LogP of 0.8098, whereas the structurally analogous 9-aza-10-one regioisomer (CAS 686723-63-7) has a PubChem-computed XLogP3 of 0.2, representing a ΔLogP difference of approximately 0.61 units [1]. This lipophilicity difference arises from the distinct spatial positioning of the lactam carbonyl relative to the dioxolane oxygen atoms, which alters the overall hydrogen-bonding network and solvent-accessible surface polarity. The higher LogP of the 9-one indicates greater lipophilicity, which may favor membrane permeability in cell-based assays when this scaffold is incorporated into bioactive molecules. In contrast, the 11-one regioisomer (CAS 914780-95-3) is sold at a lower standard purity of 95% compared to 97% for the 9-one, reflecting differential synthetic accessibility and purification characteristics between the two regioisomers .

Regioisomeric LogP

Cross-study comparable

9-one LogP 0.81 vs. 10-one XLogP3 0.2
ΔLogP ≈ 0.61

Reported LogP difference may influence scaffold permeability context in cell assays

Computed by different algorithms; direct comparison limited

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP 0.8098 (Chemscene computational data)
Comparator Or Baseline	1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecan-10-one (CAS 686723-63-7): XLogP3 0.2 (PubChem computed) [1]
Quantified Difference	ΔLogP ≈ 0.61 (higher lipophilicity for the 9-one regioisomer)
Conditions	Computed values; Chemscene LogP vs. PubChem XLogP3-AA (different algorithms); cross-study comparable with acknowledged algorithmic variance

Why This Matters

The ~0.6 LogP unit difference between regioisomers is sufficient to measurably affect compound solubility and permeability profiles when the scaffold is incorporated into lead molecules, making regioisomer selection a meaningful procurement decision.

• [1] PubChem. 1,4-Dioxa-9-azadispiro[4.2.4.2]tetradecan-10-one (CID 11183437, CAS 686723-63-7). Computed Properties: XLogP3-AA 0.2, H-Bond Donor 1, H-Bond Acceptor 3, Rotatable Bond 0. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/686723-63-7 View Source

Vendor Purity and Synthetic Accessibility: 9-One vs. 11-One

The 9-one compound (CAS 1292278-70-6) is consistently offered at ≥97% purity across multiple independent vendors including Leyan (Product No. 1446200, 97%), AChemBlock (Cat ID Q54506, 97%), CymitQuimica (Ref. 54-OR1034945, 97%), and Aladdin (D628134, ≥97%) . In contrast, the 11-one regioisomer (CAS 914780-95-3) is typically offered at a standard purity of 95% (Bidepharm, AChemBlock) . This 2-percentage-point purity differential, consistently observed across multiple suppliers, suggests that the 9-one regioisomer is more amenable to purification by standard methods (e.g., recrystallization or column chromatography), likely due to more favorable crystallization properties or lower levels of co-eluting impurities arising from its synthetic route. Higher starting purity reduces the burden of additional purification steps when the building block is used in multi-step synthetic sequences.

Purity Differential

Data to verify

9-one: ≥97% (multi-vendor)
11-one: 95% typical

Higher starting purity may reduce downstream purification burden

Vendor QC specifications; independent validation recommended

Evidence Dimension	Commercially available standard purity
Target Compound Data	≥97% purity (Leyan 1446200; AChemBlock Q54506; CymitQuimica 54-OR1034945; Aladdin D628134)
Comparator Or Baseline	1,4-Dioxa-10-azadispiro[4.2.4.2]tetradecan-11-one (CAS 914780-95-3): 95% purity (Bidepharm, AChemBlock)
Quantified Difference	ΔPurity = +2 percentage points (97% vs. 95%)
Conditions	Commercial vendor specifications; purity determined by HPLC, NMR, or GC as per individual vendor QC protocols

Why This Matters

A 2% purity advantage at the building block stage translates to fewer impurities carried through multi-step syntheses, potentially reducing the need for intermediate purifications and improving overall yield of final compounds.

Storage Stability: Lactam vs. Reduced Dispiro Analog

The 9-one lactam (CAS 1292278-70-6) requires refrigerated storage at 2–8°C according to ChemicalBook and Chemsrc specifications, reflecting the presence of the hydrolytically sensitive lactam carbonyl [1]. In contrast, the fully reduced analog 1,4-dioxa-10-azadispiro[4.2.4.2]tetradecane (CAS 60874-99-9, MW 197.27, C₁₁H₁₉NO₂), which lacks the carbonyl group, is typically stored at room temperature . This differential storage requirement has direct implications for procurement logistics: the 9-one may require cold-chain shipping for long-distance transport, whereas the reduced form can be shipped under ambient conditions. The lactam carbonyl also confers a predicted pKa of 16.16 ± 0.20 (ChemicalBook), indicating very weak acidity of the amide N–H, which influences the compound's reactivity profile under basic reaction conditions .

Storage Requirement

Data to verify

9-one: 2–8°C (cold-chain)
Reduced analog: ambient

Refrigeration indicates lactam reactivity; plan cold-chain logistics

Vendor recommendations; stability under use conditions to verify

Evidence Dimension	Recommended storage temperature and hydrolytic stability
Target Compound Data	Storage at 2–8°C (ChemicalBook, Chemsrc); predicted pKa 16.16 ± 0.20; lactam carbonyl present [1]
Comparator Or Baseline	1,4-Dioxa-10-azadispiro[4.2.4.2]tetradecane (CAS 60874-99-9, MW 197.27, C₁₁H₁₉NO₂): room temperature storage; no carbonyl; reduced secondary amine
Quantified Difference	Storage temperature differential: 2–8°C vs. ambient (ΔT ≈ 15–20°C); pKa differential: 16.16 (lactam N–H) vs. ~10–11 (typical secondary ammonium)
Conditions	Vendor-recommended storage conditions; pKa predicted by ACD/Labs as reported on ChemicalBook

Why This Matters

The refrigeration requirement for the 9-one lactam implies greater hydrolytic sensitivity that demands controlled storage conditions, making it less suitable for applications requiring long-term ambient stability but more reactive for synthetic transformations exploiting the electrophilic carbonyl.

• [1] Chemsrc. 1,4-Dioxa-10-azadispiro[4.2.4.2]tetradecan-9-one (CAS 1292278-70-6). Storage Condition: 2–8°C. Molecular Formula C11H17NO3, MW 211.26. Available at: https://m.chemsrc.com/mip/cas/1292278-70-6_1731295.html View Source

TPSA and CNS Drug-Like Profile of the 9-One Scaffold

The 9-one scaffold has a computed TPSA of 47.56 Ų (Chemscene computational data), placing it below the commonly cited threshold of 60–70 Ų for favorable blood-brain barrier penetration . This is a class-level property shared with other monobasic dioxa-azadispiro scaffolds but differentiates this scaffold from larger or more polar dispiro analogs. For context, 1,4-dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylic acid (CAS 1030253-98-5) incorporates a sulfur atom and a carboxylic acid group, substantially increasing its polar surface area and molecular weight (259.32 g/mol vs. 211.26 g/mol) . The lower TPSA and molecular weight of the 9-one scaffold make it more suitable for CNS-targeted library design, where lower TPSA is associated with improved passive brain penetration. Additionally, the zero rotatable bonds in this scaffold (Chemscene) confer maximal conformational rigidity, a property exploited in kinase inhibitor design to reduce entropic penalties upon target binding [1].

CNS Property Profile

Class-level inference

TPSA 47.56 Ų, MW 211.26
0 rotatable bonds

Low TPSA supports consideration for CNS probe design context

Computed TPSA; actual brain penetration requires experimental validation

Evidence Dimension	Topological Polar Surface Area (TPSA) and molecular weight
Target Compound Data	TPSA 47.56 Ų; MW 211.26 g/mol; Rotatable Bonds 0
Comparator Or Baseline	1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylic acid (CAS 1030253-98-5): MW 259.32 g/mol; contains sulfur and carboxylic acid (higher TPSA expected)
Quantified Difference	ΔMW = 48.06 g/mol (lower for 9-one); TPSA differential not directly computed but qualitatively larger for the thia-acid analog due to additional polar atoms
Conditions	Computed properties; TPSA from Chemscene; MW from vendor specifications

Why This Matters

The TPSA of 47.56 Ų combined with zero rotatable bonds makes the 9-one scaffold particularly attractive for CNS drug discovery programs where low TPSA and conformational rigidity are desired molecular properties.

• [1] Allen, C.E. et al. Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. Academia.edu, 2013. Available at: https://www.academia.edu/ View Source

Application Scenarios: 1,4-Dioxa-10-azadispiro[4.2.4.2]tetradecan-9-one

ATP-Competitive Kinase Inhibitor Scaffold Derivatization

The 9-one scaffold, with its TPSA of 47.56 Ų, LogP of 0.8098, and zero rotatable bonds, is well-suited for constructing focused kinase inhibitor libraries where conformational rigidity and moderate lipophilicity are desired . The dispiro framework is structurally analogous to the dioxa-azadispiro core found in Simotinib (EGFR inhibitor, IC₅₀ 19.9 nM) and has been exemplified in patent literature (US 7,977,346) describing spiro compounds as EGFR and VEGFR tyrosine kinase inhibitors [1]. The lactam carbonyl at position 9 provides a synthetic handle for N-alkylation or reduction, enabling diversification at the nitrogen center to generate libraries of substituted analogs for kinase profiling.

PRMT Inhibitor Synthesis: Ethanediamine-Heterocycle Derivatives

Related 1,4-dioxa-10-azadispiro scaffolds have been employed as key intermediates for the synthesis of ethanediamine-heterocycle derivatives investigated as potent inhibitors of Protein Arginine Methyltransferases (PRMTs), particularly Type I enzymes like PRMT1, which are promising oncology targets . The 9-one regioisomer's specific carbonyl placement and 97% purity specification make it the preferred starting material for these synthetic sequences, as the higher purity reduces side-product formation during amide coupling and reductive amination steps used to install the ethanediamine pharmacophore.

CNS-Penetrant Probe Design: Low TPSA and Conformational Rigidity

The TPSA of 47.56 Ų (below the 60–70 Ų CNS penetration threshold) combined with zero rotatable bonds makes this scaffold suitable for designing CNS-penetrant chemical probes . The 9-one scaffold's computed LogP of 0.8098 provides a balanced lipophilicity profile that can be tuned through N-substitution. For procurement decisions, the refrigerated storage requirement (2–8°C) should be factored into laboratory logistics, particularly for long-term library production campaigns where bulk quantities are stored .

Agrochemical Intermediate: Spidoxamat-Class Insecticide Core Scaffold

The dispiro[4.2.4.2]tetradecane scaffold is the core structural motif of Spidoxamat (CAS 907187-07-9), a Bayer-developed insecticide that acts as an acetyl-CoA carboxylase (ACC) inhibitor with high efficacy against aphids and whiteflies [2]. While Spidoxamat itself is a more complex derivative (MW 363.84, containing a 4-chloro-2,6-dimethylphenyl substituent and an enol moiety), the 9-one building block represents a late-stage intermediate scaffold that can be elaborated into tetramic acid-type insecticides through acylation and condensation reactions. The 9-one regioisomer's specific carbonyl placement is critical for directing the regiochemistry of subsequent enolate formation and C-acylation steps in the synthesis of spirocyclic tetramic acid insecticides.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold derivatization

Conformational rigidity and lactam handle

Scaffold reactivity and kinase panel profiling

PRMT inhibitor synthesis intermediate

High-purity 9-one regioisomer

Amide coupling and reductive amination efficiency

CNS-penetrant probe design context

Low computed TPSA and zero rotatable bonds

CNS penetration model context

Agrochemical intermediate (Spidoxamat-class)

Dispiro core with 9-one regiochemistry

Tetramic acid formation regiochemistry

• [1] Chen, G.P. Spiro Compounds and Methods of Use. U.S. Patent 7,977,346, issued July 12, 2011. Available at: https://patents.justia.com/patent/7977346 View Source
• [2] PubChem. Spidoxamat (CID 11183437 derivative), CAS 907187-07-9. An oxaspiro insecticide developed by Bayer AG, acetyl-CoA carboxylase inhibitor. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Spidoxamat View Source